molecular formula C8H13N3O3 B8585001 2-Methyl-4-(3-nitro-pyrazol-1-yl)-butan-2-ol

2-Methyl-4-(3-nitro-pyrazol-1-yl)-butan-2-ol

Cat. No.: B8585001
M. Wt: 199.21 g/mol
InChI Key: NQAQMWRIQQUXMM-UHFFFAOYSA-N
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Description

2-Methyl-4-(3-nitro-pyrazol-1-yl)-butan-2-ol is a useful research compound. Its molecular formula is C8H13N3O3 and its molecular weight is 199.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H13N3O3

Molecular Weight

199.21 g/mol

IUPAC Name

2-methyl-4-(3-nitropyrazol-1-yl)butan-2-ol

InChI

InChI=1S/C8H13N3O3/c1-8(2,12)4-6-10-5-3-7(9-10)11(13)14/h3,5,12H,4,6H2,1-2H3

InChI Key

NQAQMWRIQQUXMM-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CCN1C=CC(=N1)[N+](=O)[O-])O

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-(3-Methyl-but-2-enyl)-3-nitro-1H-pyrazole (1.29 g, 7.13 mmol) was dissolved in dioxane (30 mL). While stirring, a solution containing 50% concentrated sulfuric acid/water (3 mL) was added dropwise. The reaction was heated to 85° C. while stirring for 12 h. The reaction was diluted with water (50 mL) and the product extracted into ethyl acetate (3×60 mL). The combined organic layers were dried over magnesium sulfate and concentrated in vacuo to an oil. Purification by flash column chromatography (Merck silica gel 60, 40-63 μm; 15% ethyl acetate/hexanes to 100% ethyl acetate/hexanes) afforded 2-methyl-4-(3-nitro-pyrazol-1-yl)-butan-2-ol (608 mg, 43%) as a thick golden oil: H1-NMR (400 MHz, CDCl3) δ 1.30 (6H, s), 1.54 (1H, bs), 2.11-2.15 (2H, m), 4.36-4.39 (2H, m), 6.87 (1H, d, J=2.8 Hz), 7.48 (1H, d, J=2.8 Hz).
Quantity
1.29 g
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reactant
Reaction Step One
Quantity
30 mL
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solvent
Reaction Step One
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3 mL
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reactant
Reaction Step Two
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Quantity
50 mL
Type
solvent
Reaction Step Three

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